Cas no 55242-64-3 (3-Methyl-7-propylxanthine)

3-Methyl-7-propylxanthine Properties

Names and Identifiers

• 3,7-dihydro-3-methyl-7-propyl-1H-Purine-2,6-dione
• 3-Methyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione
• 3-Methyl-7-propylxanthine
• 3-METHYL-7-PROPYL-2,6-DIHYDROXYPURINE
• 3-methyl-7-propylpurine-2,6-dione
• 3-Methyl-7-propylxan
• 3-methyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• ChemDiv2_008535
• PubChem9432
• 3-methyl-7-propyl-xanthine
• Oprea1_099760
• 3-methyl-7-pro-pyl-xanthine
• MHNVSFOURBQRPK-UHFFFAOYSA-
• MHNVSFOURBQRPK-UHFFFAOYSA-N
• HMS1393L01
• 3-methyl-7-propyl-purine-2,6-dione
• MCULE-
• SR-01000597021-1
• SR-01000597021
• CS-W015217
• 7UM
• FT-0640296
• Z839027068
• AS-58459
• DTXSID50391374
• 3-methyl-7-propyl-1H-purine-2,6(3H,7H)-dione
• AC-18330
• InChI=1/C9H12N4O2/c1-3-4-13-5-10-7-6(13)8(14)11-9(15)12(7)2/h5H,3-4H2,1-2H3,(H,11,14,15)
• EN300-55770
• MFCD02089337
• AKOS002138709
• 55242-64-3
• SCHEMBL1495090
• M1756
• 3-methyl-7-propyl-1H-purine-2,6-dione
• DB-052701
• +Expand

• MDL： MFCD02089337
• InChIKey： MHNVSFOURBQRPK-UHFFFAOYSA-N
• Inchi： 1S/C9H12N4O2/c1-3-4-13-5-10-7-6(13)8(14)11-9(15)12(7)2/h5H,3-4H2,1-2H3,(H,11,14,15)
• SMILES： O=C1C2=C(N=C([H])N2C([H])([H])C([H])([H])C([H])([H])[H])N(C([H])([H])[H])C(N1[H])=O

Computed Properties

• Exact Mass: 208.09600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 208.096
• Heavy Atom Count: 15
• Complexity: 294
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 67.2

Experimental Properties

• LogP: -0.16670
• PSA: 72.68000
• Refractive Index: 1.675
• Melting Point: N/A℃
• Density: 1.4±0.1 g/cm3

3-Methyl-7-propylxanthine Security Information

• Safety Instruction： S37/39; S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

3-Methyl-7-propylxanthine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Other Chemical Reagents